Cas no 1497975-11-7 (5-(1H-indol-3-yl)pentanal)

• Product Name: 5-(1H-indol-3-yl)pentanal
• CAS No: 1497975-11-7
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5857643
• PubChem ID: 96657062
• Update Time: 2025-10-31

5-(1H-indol-3-yl)pentanal Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-3-yl)pentanal
• 1497975-11-7
• EN300-1791364

• Inchi： 1S/C13H15NO/c15-9-5-1-2-6-11-10-14-13-8-4-3-7-12(11)13/h3-4,7-10,14H,1-2,5-6H2
• InChI Key： XDNRUGUSMFCACP-UHFFFAOYSA-N
• SMILES： O=CCCCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9Ų

Additional information on 5-(1H-indol-3-yl)pentanal

Recent Advances in the Study of 5-(1H-indol-3-yl)pentanal (CAS: 1497975-11-7) in Chemical Biology and Pharmaceutical Research

The compound 5-(1H-indol-3-yl)pentanal (CAS: 1497975-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This aldehyde derivative of indole is being explored for its role in modulating biological pathways, particularly those involving serotonin and tryptophan metabolism. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of bioactive molecules, including potential drug candidates for neurological and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-(1H-indol-3-yl)pentanal serves as a key precursor in the synthesis of novel indole-based compounds with enhanced binding affinity for serotonin receptors. The study utilized computational docking and molecular dynamics simulations to predict the compound's interactions with 5-HT receptors, followed by in vitro validation using radioligand binding assays. The results indicated that derivatives of 5-(1H-indol-3-yl)pentanal exhibit promising selectivity for 5-HT2A and 5-HT2C receptors, suggesting potential applications in the treatment of mood disorders and schizophrenia.

Another significant development was reported in a 2024 paper in ACS Chemical Biology, where 5-(1H-indol-3-yl)pentanal was investigated for its role in the biosynthesis of microbial natural products. The study revealed that this compound acts as a critical intermediate in the enzymatic transformation of tryptophan-derived metabolites in Streptomyces species. These findings open new avenues for the engineered biosynthesis of indole-containing antibiotics and other pharmacologically active compounds.

Recent pharmacological evaluations have also explored the anti-inflammatory properties of 5-(1H-indol-3-yl)pentanal derivatives. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that certain structural modifications of this compound lead to potent inhibition of NF-κB signaling, a key pathway in inflammatory responses. The lead compound from this series showed significant reduction in pro-inflammatory cytokine production in murine macrophages, with an IC50 value in the low micromolar range.

The synthetic accessibility of 5-(1H-indol-3-yl)pentanal has been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel, high-yielding one-pot synthesis of this compound from commercially available indole derivatives, using a palladium-catalyzed oxidative cleavage strategy. This development is particularly important for scaling up production for further biological evaluation and potential clinical development.

Looking forward, the unique chemical properties of 5-(1H-indol-3-yl)pentanal (CAS: 1497975-11-7) position it as a valuable scaffold for medicinal chemistry optimization. Current research efforts are focusing on structure-activity relationship studies to improve its pharmacokinetic properties while maintaining or enhancing its biological activity. The compound's versatility as both a synthetic intermediate and a potential therapeutic agent makes it a subject of ongoing interest in pharmaceutical research and development.